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Compound of Interest

Methyl octahydro-1-benzofuran-2-
Compound Name:

carboxylate
CAS No.: 2140305-77-5
Cat. No.: B2893591

Get Quote

While a specific Safety Data Sheet (SDS) for methyl octahydro-1-benzofuran-2-carboxylate

is not readily available, we can infer its likely hazard profile by examining structurally similar
benzofuran derivatives. Compounds in this family often exhibit characteristics that necessitate
their classification as hazardous waste.

For instance, related benzofurans are known to be:
e Irritants: Causing skin and serious eye irritation[1][2].

o Harmful if Swallowed or Inhaled: Presenting risks of acute oral toxicity and respiratory
irritation[1][2][3].

+ Potentially Flammable: Some benzofuran derivatives are flammable liquids, posing a fire risk
if not handled and stored correctly[4][5][6].

+ Environmentally Hazardous: Many are harmful to aquatic life, with long-lasting effects,
making their release into the environment a significant concern[4][5][6].
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Given these potential hazards, methyl octahydro-1-benzofuran-2-carboxylate must be
treated as hazardous waste. Improper disposal, such as pouring it down the drain or placing it
in regular trash, is strictly prohibited by law and university policy to prevent harm to human
health and the environment[7][8][9][10].

The Regulatory Landscape: EPA and OSHA
Mandates

The disposal of laboratory chemical waste in the United States is primarily governed by the
Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act
(RCRA)[8][11]. This regulation establishes a "cradle-to-grave" system for managing hazardous
waste. Additionally, the Occupational Safety and Health Administration (OSHA) sets standards
for worker safety, including the handling of hazardous materials and emergency preparedness,
under regulations like the Hazardous Waste Operations and Emergency Response
(HAZWOPER) standard[12][13][14].

For academic laboratories, the EPA provides an alternative set of regulations under Subpart K
of the RCRA generator rules, which are specifically tailored to the unique circumstances of
research and teaching labs[15][16]. These rules allow for more flexibility in making hazardous
waste determinations and have specific requirements for storage times and laboratory clean-
outs[7][15].
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Regulatory Requirement Specification Governing Authority

o Generators must determine if
Waste Classification ] ] EPA (40 CFR Part 262)
their waste is hazardous.

_ Prohibited for hazardous
Sewer Disposal ) EPA/ RCRA][7][8]
chemical waste.

Must be compatible with
Container Management waste, sealed, and properly OSHA/ EPA[7][17]
labeled.

] ) Maximum of six to twelve
Storage Time (Academic Labs) ] EPA (Subpart K)[7][15]
months in the laboratory.

Max 25-55 gallons (depending ] .
EPA / Northwestern University

Accumulation Limits (SAA) on area) at or near the point of )
Policy[9]

generation.

o Required for all personnel
Personnel Training ) OSHA (HAZWOPER)[13][18]
handling hazardous waste.

Step-by-Step Disposal Protocol for Methyl
Octahydro-1-benzofuran-2-carboxylate

This protocol provides a self-validating system to ensure compliance and safety from the point
of generation to final disposal.

Step 1: Waste Determination and Collection

» Classify as Hazardous: Based on the profile of related compounds, treat all waste containing
methyl octahydro-1-benzofuran-2-carboxylate (pure substance, solutions, and
contaminated materials) as hazardous waste.

o Use a Compatible Container: Select a waste container that is chemically resistant to the
compound and any solvents used. For example, acids and bases should not be stored in
metal containers[11]. The container must be in good condition with a secure, leak-proof
closure[7].
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« Initial Labeling: As soon as the first drop of waste is added, affix a hazardous waste label
provided by your institution's Environmental Health and Safety (EHS) department. At a
minimum, the label must include the chemical name ("Methyl octahydro-1-benzofuran-2-
carboxylate"), the start date of accumulation, and the hazard characteristics (e.g., "Irritant,"
"Flammable™). Do not use abbreviations or chemical formulas[10].

Step 2: Segregation and Accumulation

e Segregate Incompatibles: Store the waste container in a designated Satellite Accumulation
Area (SAA) within the laboratory, which must be under the direct control of laboratory
personnel[9][11]. Crucially, ensure the container is segregated from incompatible chemicals
to prevent dangerous reactions. Use secondary containment, such as a plastic tub, to
contain any potential leaks[17][19].

o Keep Containers Closed: The waste container must remain sealed at all times except when
you are actively adding waste[17][19][20]. This prevents the release of vapors and reduces
the risk of spills.

e Monitor Accumulation Volume: Do not exceed the SAA volume limits (typically no more than
25 gallons total chemical waste in a lab)[9]. For efficiency, use appropriately sized waste
containers; for example, only use 5-gallon carboys if they can be filled within 60 days[9]. Fill
containers to no more than 90% capacity to allow for expansion[11].

Disposal Process

Click to download full resolution via product page

Caption: Disposal workflow for methyl octahydro-1-benzofuran-2-carboxylate.

Step 3: Arranging for Final Disposal
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» Request Pickup: Once the container is full (or the accumulation time limit is approaching),
submit a waste pickup request to your institution's EHS department. Do not transport
hazardous waste yourself[19].

» Final Disposal: EHS will arrange for the collected waste to be transported by a licensed
hazardous waste carrier to a permitted Treatment, Storage, and Disposal Facility (TSDF)
[11]. This ensures the waste is managed and disposed of in an environmentally sound
manner, fulfilling the "cradle-to-grave" requirement of the RCRA][8].

Personal Protective Equipment (PPE) and
Emergency Procedures

Handling this chemical waste requires stringent safety measures to protect laboratory
personnel.

e Required PPE: When handling methyl octahydro-1-benzofuran-2-carboxylate waste,
always wear appropriate PPE, including:

o Eye Protection: Safety glasses with side shields or chemical splash goggles[1].
o Hand Protection: Chemically resistant gloves (e.g., nitrile).
o Body Protection: A standard laboratory coat.

o Spill Response: In the event of a spill, evacuate personnel from the immediate area. Use an
inert absorbent material (e.g., sand, vermiculite) to contain the spill, then collect it into a
sealed, labeled container for hazardous waste disposal[1][2]. Do not allow the product to
enter drains[1][5]. Your laboratory must have an emergency response plan and spill control
equipment readily available[7][13].

By adhering to this comprehensive guide, you can ensure the safe, compliant, and responsible
disposal of methyl octahydro-1-benzofuran-2-carboxylate, upholding your commitment to
laboratory safety and environmental stewardship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. aaronchem.com [aaronchem.com]

e 2. static.cymitquimica.com [static.cymitquimica.com]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b2893591?utm_src=pdf-custom-synthesis#bc-rfq
https://www.aaronchem.com/sds/103204-90-6.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F770314.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2893591?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

3. Methyl 1-benzofuran-2-carboxylate | CLOH803 | CID 291153 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 4. assets.thermofisher.cn [assets.thermofisher.cn]
e 5. cdn.chemservice.com [cdn.chemservice.com]
e 6. tcichemicals.com [tcichemicals.com]

e 7. danielshealth.com [danielshealth.com]

¢ 8. Disposal of Chemicals in the Laboratory - Environmental Marketing Services
[emsllcusa.com]

¢ 9. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

¢ 10. nswai.org [nswai.org]

e 11. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
e 12. OSHA Hazardous Waste Disposal Guidelines | CDMS [cdms.com]
¢ 13. cleanmanagement.com [cleanmanagement.com]

e 14. Hazardous Waste Operations and Emergency Response (HAZWOPER) - Overview |
Occupational Safety and Health Administration [osha.gov]

e 15. epa.gov [epa.gov]

e 16. epa.gov [epa.gov]

e 17. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
e 18. ishn.com [ishn.com]

e 19. vumc.org [vumc.org]

e 20. mtu.edu [mtu.edu]

¢ To cite this document: BenchChem. [Understanding the Compound: Hazard Profile and
Rationale for Specialized Disposal]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2893591/docs#understanding-the-compound-hazard-
profile-and-rationale-for-specialized-disposal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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